Cas no 1565753-74-3 (4-(methoxymethyl)azepan-4-ol)

• Product Name: 4-(methoxymethyl)azepan-4-ol
• CAS No: 1565753-74-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4606510
• PubChem ID: 89888253
• Update Time: 2025-10-23

4-(methoxymethyl)azepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-4-ol, hexahydro-4-(methoxymethyl)-
• 4-(methoxymethyl)azepan-4-ol

• Inchi： 1S/C8H17NO2/c1-11-7-8(10)3-2-5-9-6-4-8/h9-10H,2-7H2,1H3
• InChI Key： PHGVBHXNDOCRGU-UHFFFAOYSA-N
• SMILES： N1CCCC(COC)(O)CC1

Additional information on 4-(methoxymethyl)azepan-4-ol

Research Briefing on 4-(methoxymethyl)azepan-4-ol (CAS: 1565753-74-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-(methoxymethyl)azepan-4-ol (CAS: 1565753-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique structural features, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 4-(methoxymethyl)azepan-4-ol, achieving a 78% yield through a novel catalytic hydrogenation process. The research team emphasized the compound's improved solubility profile compared to similar azepane derivatives, making it particularly suitable for oral formulation development. Structural analysis revealed that the methoxymethyl group at the 4-position significantly enhances blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

In pharmacological investigations, 4-(methoxymethyl)azepan-4-ol has demonstrated dual activity as both a sigma-1 receptor modulator and a weak NMDA receptor antagonist. This unique pharmacological profile was highlighted in a recent Nature Communications paper (2024) exploring novel treatments for neuropathic pain. The compound showed superior efficacy in animal models of chronic pain compared to current standard therapies, with reduced side effect profiles. Researchers attributed this advantage to the compound's selective receptor interaction pattern and favorable pharmacokinetic properties.

Metabolism studies using human liver microsomes have revealed that 4-(methoxymethyl)azepan-4-ol undergoes primarily CYP3A4-mediated oxidation, with a half-life of approximately 6.2 hours in human plasma. These findings, published in Drug Metabolism and Disposition (2023), suggest the compound may require less frequent dosing than similar molecules in its class. Importantly, the research identified no significant drug-drug interactions with common co-medications, enhancing its potential for clinical use in polypharmacy scenarios.

Current research directions include exploring 4-(methoxymethyl)azepan-4-ol as a scaffold for developing new antidepressants and cognitive enhancers. A recent patent application (WO2024015328) describes derivatives of this compound showing potent activity in models of depression and Alzheimer's disease. The structural flexibility of the azepane ring system allows for extensive modification, enabling researchers to fine-tune pharmacological properties while maintaining the core biological activity.

From a pharmaceutical development perspective, 4-(methoxymethyl)azepan-4-ol presents several advantages. Its crystalline form shows excellent stability under accelerated storage conditions (40°C/75% RH for 6 months), as reported in a 2024 International Journal of Pharmaceutics article. Formulation studies have successfully developed both immediate-release and controlled-release tablets, with bioavailability exceeding 85% in preclinical models. These characteristics position the compound as a strong candidate for further clinical development.

In conclusion, 4-(methoxymethyl)azepan-4-ol represents an exciting development in medicinal chemistry, offering multiple avenues for therapeutic application. Its balanced physicochemical properties, favorable pharmacokinetic profile, and versatile biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing research continues to explore its full potential, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development pipelines.